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Compound of Interest

Compound Name: 3-Methyloctane

Cat. No.: B1293759

For Researchers, Scientists, and Drug Development Professionals

This in-depth guide provides critical safety, hazard, and handling information for 3-
Methyloctane (CAS No: 2216-33-3), a flammable liquid hydrocarbon. The following sections
detail its physical and chemical properties, associated hazards, and recommended procedures
for safe handling, storage, and emergency response.

Core Safety and Hazard Information

3-Methyloctane is classified as a flammable liquid and presents an aspiration hazard.[1][2][3]
[4] Itis crucial for personnel handling this substance to be thoroughly familiar with its potential
risks and the necessary safety precautions to mitigate them.

Hazard Identification and Classification

e GHS Classification: Flammable liquids, Category 2 or 3; Aspiration hazard, Category 1.[1][2]
[3]

 Signal Word: Danger.[1][3]
e Hazard Statements:
o H225: Highly flammable liquid and vapour.[3]

o H226: Flammable liquid and vapour.[1][4]
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o H304: May be fatal if swallowed and enters airways.[1][2][4]

o Potential Health Effects: May cause respiratory irritation, skin irritation, and serious eye
irritation.[2] Inhalation can lead to central nervous system effects such as dizziness,
drowsiness, and headache.[5]

Physical and Chemical Properties

A clear understanding of 3-Methyloctane's physical and chemical properties is essential for
safe handling and storage.

Property Value Source(s)
Molecular Formula C9H20 [1112116171
Molecular Weight 128.26 g/mol [1112116171
Appearance Clear, colorless liquid [2][8]

Boiling Point 144 °C (at 760 mmHgQ) [71191[10]
Flash Point 25.3°Ct032°C [4][6][71[9][10]
Density 0.7 g/cm3 (approx.) [61[7]

Vapor Pressure 6.25 - 6.7 mmHg (at 25 °C) [21[6]1[81[9]

- Insoluble in water; soluble in
Solubility [7][10]
ether, benzene, acetone

Refractive Index 1.407 (at 20 °C) [61[7]

Experimental Protocols

Detailed experimental methodologies for determining the physicochemical and toxicological
properties of 3-Methyloctane are not extensively available in the provided search results,
which primarily consist of safety data sheets and chemical property summaries. Standard
OECD and ASTM test guidelines are typically employed for such characterizations. For
instance, flash point is commonly determined using methods like ASTM D93 (Pensky-Martens
Closed Cup Tester), and boiling point is determined according to OECD Guideline 103.
Toxicological data, where available, would be derived from studies following specific OECD

© 2025 BenchChem. All rights reserved. 2/9 Tech Support


https://www.chemicalbook.com/msds/3-methyloctane.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/3-Methyloctane
https://www.tcichemicals.com/OP/en/p/M0309
https://pubchem.ncbi.nlm.nih.gov/compound/3-Methyloctane
https://pmc.ncbi.nlm.nih.gov/articles/PMC4946417/
https://www.benchchem.com/product/b1293759?utm_src=pdf-body
https://www.chemicalbook.com/msds/3-methyloctane.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/3-Methyloctane
https://www.chemsrc.com/en/cas/2216-33-3_953398.html
https://m.chemicalbook.com/ProductChemicalPropertiesCB1241064_EN.htm
https://www.chemicalbook.com/msds/3-methyloctane.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/3-Methyloctane
https://www.chemsrc.com/en/cas/2216-33-3_953398.html
https://m.chemicalbook.com/ProductChemicalPropertiesCB1241064_EN.htm
https://pubchem.ncbi.nlm.nih.gov/compound/3-Methyloctane
https://haz-map.com/Agents/16241
https://m.chemicalbook.com/ProductChemicalPropertiesCB1241064_EN.htm
https://www.thegoodscentscompany.com/data/rw1514731.html
https://www.chembk.com/en/chem/3-METHYLOCTANE
https://www.tcichemicals.com/OP/en/p/M0309
https://www.chemsrc.com/en/cas/2216-33-3_953398.html
https://m.chemicalbook.com/ProductChemicalPropertiesCB1241064_EN.htm
https://www.thegoodscentscompany.com/data/rw1514731.html
https://www.chembk.com/en/chem/3-METHYLOCTANE
https://www.chemsrc.com/en/cas/2216-33-3_953398.html
https://m.chemicalbook.com/ProductChemicalPropertiesCB1241064_EN.htm
https://pubchem.ncbi.nlm.nih.gov/compound/3-Methyloctane
https://www.chemsrc.com/en/cas/2216-33-3_953398.html
https://haz-map.com/Agents/16241
https://www.thegoodscentscompany.com/data/rw1514731.html
https://m.chemicalbook.com/ProductChemicalPropertiesCB1241064_EN.htm
https://www.chembk.com/en/chem/3-METHYLOCTANE
https://www.chemsrc.com/en/cas/2216-33-3_953398.html
https://m.chemicalbook.com/ProductChemicalPropertiesCB1241064_EN.htm
https://www.benchchem.com/product/b1293759?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1293759?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

guidelines for acute toxicity (e.g., OECD 401, 402, 403), irritation (e.g., OECD 404, 405), and

other endpoints.

Safe Handling and Storage

Adherence to strict safety protocols is mandatory when working with 3-Methyloctane to

prevent exposure and fire hazards.

| : . PPE)

PPE Category

Specification

Rationale

Eye and Face

Tightly fitting safety goggles
with side-shields (conforming
to EN 166 or NIOSH). A face
shield may be necessary

where splashing is a risk.

Protects against splashes that
can cause serious eye
damage.[1][11][12]

Hand Protection

Chemical-resistant, impervious
gloves (e.g., Nitrile rubber).
Gloves must be inspected prior

to use.

Provides protection against
skin irritation and absorption.
[1][11][13]

Skin and Body

Fire/flame resistant and
impervious clothing, such as a
laboratory coat. For larger
quantities or significant spill
risk, a chemical-resistant suit is

recommended.

Protects against accidental
skin contact and potential fire
hazards.[1][11][13]

Respiratory

Not typically required in a well-
ventilated area or fume hood.
If vapors or mists are
generated, use a suitable

respirator.

Protects against inhalation of
harmful vapors.[1][11]

Handling Procedures

o Work in a well-ventilated area, preferably in a chemical fume hood.[1][11]
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Keep away from heat, sparks, open flames, and other ignition sources. No smoking.[1][3][14]

Use non-sparking tools and explosion-proof equipment.[1][3][11]

Ground and bond containers and receiving equipment to prevent static discharge.[1][3][14]

Avoid contact with skin and eyes.[1]

Avoid breathing vapors or mists.[1][14]

Storage Requirements

» Store in a tightly closed container in a dry, cool, and well-ventilated place.[1][3][11]
o Keep cool.[1][3][14]
o Store away from incompatible materials and foodstuff containers.[1]

o Store locked up.[1][14]

Emergency Procedures

Prompt and appropriate action is critical in the event of an emergency involving 3-
Methyloctane.

First Aid Measures
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Exposure Route First Aid Procedure Source(s)

Move the victim to fresh air. If
breathing is difficult, give
oxygen. If not breathing, give

) artificial respiration. Seek

Inhalation ) ) ] ] [1][14][15]

immediate medical attention.
[1] Do not use mouth-to-mouth
resuscitation if the chemical

was ingested or inhaled.[1]

Immediately remove all
contaminated clothing. Rinse
skin with plenty of water or
Skin Contact shower.[1][14] Wash off with [1][14][15]
soap and plenty of water.
Consult a doctor if irritation

persists.[1]

Rinse cautiously with water for
at least 15 minutes.[1][11]
Remove contact lenses, if
Eye Contact present and easy to do. [1][11][14]
Continue rinsing. Seek
immediate medical attention.
[1][11]

Do NOT induce vomiting.[1]
[14] Rinse mouth with water.
) Never give anything by mouth
Ingestion _ [1][14]
to an unconscious person. Call
a poison control center or

doctor immediately.[1][14]

Fire-Fighting Measures

» Suitable Extinguishing Media: Use dry chemical, carbon dioxide, or alcohol-resistant foam.[1]
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» Specific Hazards: Flammable liquid and vapor. Vapors may form explosive mixtures with air.
[14]

» Protective Equipment: Wear self-contained breathing apparatus (SCBA) for firefighting if
necessary.[1]

Accidental Release Measures

o Ensure adequate ventilation and remove all sources of ignition.[1][11]
o Evacuate personnel to a safe area.[1]

o Wear appropriate personal protective equipment.[1][11]

o Prevent further leakage or spillage if it is safe to do so.[1]

» Contain the spill with inert absorbent material and dispose of it in accordance with local
regulations.[11]

Toxicological and Ecological Information

o Acute Toxicity: No specific data is available for oral, dermal, or inhalation routes.[1]

Aspiration Hazard: May be fatal if swallowed and enters airways.[1][2][4]

Skin and Eye Irritation: May cause skin and serious eye irritation.[2]

Carcinogenicity, Mutagenicity, Reproductive Toxicity: No data available.[1]

Ecotoxicity: No data is available on the toxicity to fish, daphnia, algae, or microorganisms.[1]
[3] It should not be released into the environment.[11]

Visualized Workflows and Relationships

To further clarify the safety and handling procedures, the following diagrams illustrate key
logical relationships and workflows.
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Figure 1: 3-Methyloctane Handling Workflow

Click to download full resolution via product page

Figure 1: General workflow for handling 3-Methyloctane.
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Figure 2: Exposure Routes and Health Effects
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Figure 2: Relationship between exposure routes and health effects.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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